Cas no 2551118-19-3 (3-(piperazin-1-yl)benzene-1-sulfonamide dihydrochloride)

3-(Piperazin-1-yl)benzene-1-sulfonamide dihydrochloride is a chemically stable, high-purity compound primarily utilized as an intermediate in pharmaceutical synthesis. Its piperazine and sulfonamide functional groups make it a versatile building block for developing biologically active molecules, particularly in the design of enzyme inhibitors and receptor modulators. The dihydrochloride salt form enhances solubility, facilitating its use in aqueous reaction systems. This compound is characterized by its consistent quality, precise molecular structure, and suitability for scalable synthesis. It is commonly employed in research settings for the development of therapeutics targeting neurological and metabolic disorders, owing to its favorable reactivity profile and compatibility with diverse synthetic pathways.
3-(piperazin-1-yl)benzene-1-sulfonamide dihydrochloride structure
2551118-19-3 structure
Product Name:3-(piperazin-1-yl)benzene-1-sulfonamide dihydrochloride
CAS No:2551118-19-3
MF:C10H17Cl2N3O2S
MW:314.231878995895
MDL:MFCD32874682
CID:5657847
PubChem ID:155822955
Update Time:2025-10-12

3-(piperazin-1-yl)benzene-1-sulfonamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-(piperazin-1-yl)benzene-1-sulfonamide dihydrochloride
    • EN300-27689228
    • 3-Piperazin-1-ylbenzenesulfonamide;dihydrochloride
    • 2551118-19-3
    • Benzenesulfonamide, 3-(1-piperazinyl)-, hydrochloride (1:2)
    • MDL: MFCD32874682
    • Inchi: 1S/C10H15N3O2S.2ClH/c11-16(14,15)10-3-1-2-9(8-10)13-6-4-12-5-7-13;;/h1-3,8,12H,4-7H2,(H2,11,14,15);2*1H
    • InChI Key: KPZAIYJBDWCBPD-UHFFFAOYSA-N
    • SMILES: Cl.Cl.S(C1=CC=CC(=C1)N1CCNCC1)(N)(=O)=O

Computed Properties

  • Exact Mass: 313.0418534g/mol
  • Monoisotopic Mass: 313.0418534g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 319
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.8Ų

3-(piperazin-1-yl)benzene-1-sulfonamide dihydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27689228-1g
3-(piperazin-1-yl)benzene-1-sulfonamide dihydrochloride
2551118-19-3 95%
1g
$999.0 2023-09-10
Enamine
EN300-27689228-5g
3-(piperazin-1-yl)benzene-1-sulfonamide dihydrochloride
2551118-19-3 95%
5g
$2900.0 2023-09-10
Enamine
EN300-27689228-10g
3-(piperazin-1-yl)benzene-1-sulfonamide dihydrochloride
2551118-19-3 95%
10g
$4299.0 2023-09-10
Enamine
EN300-27689228-0.05g
3-(piperazin-1-yl)benzene-1-sulfonamide dihydrochloride
2551118-19-3 95.0%
0.05g
$232.0 2025-03-20
Enamine
EN300-27689228-0.1g
3-(piperazin-1-yl)benzene-1-sulfonamide dihydrochloride
2551118-19-3 95.0%
0.1g
$347.0 2025-03-20
Enamine
EN300-27689228-0.25g
3-(piperazin-1-yl)benzene-1-sulfonamide dihydrochloride
2551118-19-3 95.0%
0.25g
$494.0 2025-03-20
Enamine
EN300-27689228-0.5g
3-(piperazin-1-yl)benzene-1-sulfonamide dihydrochloride
2551118-19-3 95.0%
0.5g
$780.0 2025-03-20
Enamine
EN300-27689228-1.0g
3-(piperazin-1-yl)benzene-1-sulfonamide dihydrochloride
2551118-19-3 95.0%
1.0g
$999.0 2025-03-20
Enamine
EN300-27689228-2.5g
3-(piperazin-1-yl)benzene-1-sulfonamide dihydrochloride
2551118-19-3 95.0%
2.5g
$1959.0 2025-03-20
Enamine
EN300-27689228-5.0g
3-(piperazin-1-yl)benzene-1-sulfonamide dihydrochloride
2551118-19-3 95.0%
5.0g
$2900.0 2025-03-20

Additional information on 3-(piperazin-1-yl)benzene-1-sulfonamide dihydrochloride

3-(Piperazin-1-yl)benzene-1-sulfonamide Dihydrochloride: A Comprehensive Overview

3-(Piperazin-1-yl)benzene-1-sulfonamide dihydrochloride (CAS No. 2551118-19-3) is a compound of significant interest in the fields of medicinal chemistry and pharmacology. This compound, often referred to as 3-piperazinylbenzenesulfonamide dihydrochloride, has garnered attention due to its potential applications in drug development and its unique chemical properties. In this article, we will delve into the structural characteristics, synthesis methods, pharmacological properties, and recent advancements associated with this compound.

The molecular structure of 3-(piperazin-1-yl)benzene-1-sulfonamide dihydrochloride is characterized by a benzene ring substituted with a piperazine group at the 3-position and a sulfonamide group at the 1-position. The piperazine ring, a six-membered saturated ring containing two nitrogen atoms, contributes to the compound's ability to form hydrogen bonds and interact with biological targets. The sulfonamide group, on the other hand, enhances the compound's solubility and bioavailability, making it a promising candidate for therapeutic applications.

Recent studies have focused on optimizing the synthesis of 3-piperazinylbenzenesulfonamide dihydrochloride to improve yield and purity. Researchers have explored various methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to streamline the production process. These advancements have not only enhanced the scalability of the synthesis but also reduced the environmental footprint associated with its manufacture.

In terms of pharmacological properties, 3-(piperazin-1-yl)benzene-1-sulfonamide dihydrochloride has demonstrated potent activity in several biological assays. For instance, it has shown inhibitory effects on key enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory therapies. Additionally, preclinical studies have highlighted its ability to modulate ion channels, suggesting its potential role in treating neurological disorders such as epilepsy and neuropathic pain.

The compound's pharmacokinetic profile has also been extensively studied. Research indicates that 3-piperazinylbenzenesulfonamide dihydrochloride exhibits favorable absorption and distribution properties, with moderate clearance rates. These characteristics make it an attractive option for oral administration in drug development programs.

One of the most exciting developments involving this compound is its application in targeted drug delivery systems. Scientists have investigated its ability to serve as a scaffold for attaching targeting ligands, enabling selective delivery of therapeutic agents to specific tissues or cells. This approach has shown promise in enhancing drug efficacy while minimizing off-target effects.

In conclusion, 3-(piperazin-1-yl)benzene-1-sulfonamide dihydrochloride (CAS No. 2551118-19-3) represents a versatile compound with immense potential in pharmaceutical research. Its unique chemical structure, coupled with advancements in synthesis and pharmacology, positions it as a valuable tool in the development of novel therapeutic agents. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in the field of medicinal chemistry.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.